Cas no 90993-50-3 (N-hydroxypyrimidine-5-carboximidamide)

• Product Name: N-hydroxypyrimidine-5-carboximidamide
• CAS No: 90993-50-3
• MF: C₅H₆N₄O
• MW: 138.127339839935
• CID: 799082
• PubChem ID: 22636578
• Update Time: 2025-07-19

N-hydroxypyrimidine-5-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboximidamide,N-hydroxy-
• 5-Pyrimidinecarboximidamide, N-hydroxy- (9CI)
• N-hydroxy-5-Pyrimidinecarboximidamide
• N‐HYDROXY‐5‐PYRIMIDINECARBOXIMIDAMIDE
• N'-hydroxypyrimidine-5-carboximidamide
• N-hydroxypyrimidine-5-carboximidamide
• 1401223-66-2
• 90993-50-3
• SCHEMBL1421518
• EN300-1291382
• AKOS006310562

• Inchi： 1S/C5H6N4O/c6-5(9-10)4-1-7-3-8-2-4/h1-3,10H,(H2,6,9)
• InChI Key： GOZCLARWIONBKR-UHFFFAOYSA-N
• SMILES： O/N=C(/C1=CN=CN=C1)\N

Computed Properties

• Exact Mass: 138.054
• Monoisotopic Mass: 138.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.7
• Topological Polar Surface Area: 84.4A^2

Experimental Properties

• Density: 1.49
• Boiling Point: 375.6°Cat760mmHg
• Flash Point: 181°C
• Refractive Index: 1.68

Additional information on N-hydroxypyrimidine-5-carboximidamide

Professional Introduction to N-hydroxypyrimidine-5-carboximidamide (CAS No. 90993-50-3)

N-hydroxypyrimidine-5-carboximidamide, with the chemical formula C₆H₅N₃O₂, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique CAS number 90993-50-3, has garnered considerable attention due to its versatile applications in the development of novel therapeutic agents and biochemical research. The structural framework of N-hydroxypyrimidine-5-carboximidamide incorporates both pyrimidine and imidamide functional groups, which are pivotal for its reactivity and utility in synthetic chemistry.

The pyrimidine ring, a heterocyclic aromatic structure, is a fundamental component in many biologically active molecules, including nucleoside analogs and antiviral agents. In contrast, the imidamide moiety introduces additional reactivity, making this compound a valuable intermediate in the synthesis of more complex molecules. The presence of a hydroxyl group at the 5-position further enhances its potential as a synthetic precursor, enabling various modifications through nucleophilic addition or condensation reactions.

Recent advancements in medicinal chemistry have highlighted the importance of N-hydroxypyrimidine-5-carboximidamide in the design of targeted therapies. Researchers have leveraged its structural features to develop inhibitors of enzymes involved in cancer metabolism and inflammatory pathways. For instance, studies have demonstrated its efficacy in modulating kinases and proteases that play critical roles in cell signaling and disease progression. The compound’s ability to undergo selective functionalization has made it a cornerstone in the synthesis of small-molecule drugs with high specificity.

The pharmaceutical industry has been particularly interested in exploring the potential of N-hydroxypyrimidine-5-carboximidamide as a scaffold for drug discovery. Its compatibility with various synthetic methodologies allows for the rapid assembly of libraries of derivatives, each with distinct pharmacological properties. High-throughput screening (HTS) campaigns have been conducted using this compound to identify novel leads for treating neurological disorders, infectious diseases, and metabolic conditions. The outcomes of these studies have underscored its significance as a building block in modern drug development.

In addition to its pharmaceutical applications, N-hydroxypyrimidine-5-carboximidamide has found utility in academic research focused on understanding fundamental biochemical processes. Its role as a substrate or inhibitor in enzymatic reactions has provided insights into the mechanisms of nucleotide metabolism and DNA repair pathways. For example, researchers have utilized this compound to study the activity of deoxynucleoside kinases and phosphatases, which are essential for maintaining genomic integrity.

The synthesis of N-hydroxypyrimidine-5-carboximidamide presents an interesting challenge due to its multifunctional nature. Traditional synthetic routes often involve multi-step sequences that require precise control over reaction conditions to achieve high yields and purity. Recent innovations in catalytic methods have improved the efficiency of these processes, enabling more sustainable production methods. Green chemistry principles have been integrated into synthetic protocols to minimize waste and reduce environmental impact, aligning with global efforts toward sustainable pharmaceutical manufacturing.

The analytical characterization of N-hydroxypyrimidine-5-carboximidamide is another critical aspect that has evolved with advancements in spectroscopic techniques. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography have been employed to elucidate its molecular structure and confirm the identity of synthesized derivatives. These tools are indispensable for ensuring the quality and consistency of materials used in both research and industrial settings.

Future directions in the study of N-hydroxypyrimidine-5-carboximidamide may include exploring its potential as an agrochemical intermediate or in materials science applications. Its structural versatility suggests that it could be adapted for use in crop protection agents or functional materials with specialized properties. As research continues to uncover new applications, this compound is poised to remain a key player in interdisciplinary scientific endeavors.

In conclusion, N-hydroxypyrimidine-5-carboximidamide (CAS No. 90993-50-3) represents a fascinating compound with broad utility across multiple domains of science and industry. Its unique structural features make it an invaluable tool for synthetic chemists and pharmacologists alike, while ongoing research continues to expand its range of applications. As our understanding of molecular interactions deepens, compounds like this will undoubtedly play an increasingly important role in addressing global challenges in health and technology.